Cas no 1073477-18-5 (4,4,4-trifluoro-2-phenylbutanoic acid)

• Product Name: 4,4,4-trifluoro-2-phenylbutanoic acid
• CAS No: 1073477-18-5
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 4570375
• PubChem ID: 59415192
• Update Time: 2025-06-27

4,4,4-trifluoro-2-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,4-trifluoro-2-phenylbutanoic acid
• Benzeneacetic acid, α-(2,2,2-trifluoroethyl)-

• Inchi： 1S/C10H9F3O2/c11-10(12,13)6-8(9(14)15)7-4-2-1-3-5-7/h1-5,8H,6H2,(H,14,15)
• InChI Key： HEIQZQVZMGICPT-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C1=CC=CC=C1)CC(F)(F)F

Additional information on 4,4,4-trifluoro-2-phenylbutanoic acid

Introduction to 4,4,4-trifluoro-2-phenylbutanoic acid (CAS No. 1073477-18-5)

4,4,4-trifluoro-2-phenylbutanoic acid, with the chemical formula C₁₁H₉FO₃, is a fluorinated aromatic carboxylic acid that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound, identified by its CAS number 1073477-18-5, belongs to a class of molecules that exhibit promising applications in medicinal chemistry, materials science, and synthetic organic chemistry. The presence of fluorine atoms in its molecular structure imparts distinct electronic and steric effects, making it a valuable building block for the development of novel bioactive agents.

The fluorine substituents in 4,4,4-trifluoro-2-phenylbutanoic acid play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of associated compounds. Fluorine atoms are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and influence the overall solubility and bioavailability of drug candidates. These characteristics have made fluorinated compounds increasingly popular in the pharmaceutical industry over the past few decades.

In recent years, there has been a surge in research focused on the synthesis and application of fluorinated carboxylic acids. Among these, 4,4,4-trifluoro-2-phenylbutanoic acid has emerged as a particularly interesting molecule due to its versatility in medicinal chemistry. Its phenyl group provides a hydrophobic anchor that can interact with specific pockets on biological targets, while the trifluoromethyl group enhances lipophilicity and metabolic resistance. These features make it an attractive scaffold for designing small-molecule inhibitors and modulators.

One of the most compelling aspects of 4,4,4-trifluoro-2-phenylbutanoic acid is its utility as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to develop novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders. For instance, derivatives of this compound have been explored as potential inhibitors of enzymes involved in tumor progression and as scaffolds for antiviral drugs.

The synthesis of 4,4,4-trifluoro-2-phenylbutanoic acid typically involves multi-step organic reactions that incorporate fluorine atoms into the molecular framework. Advanced synthetic methodologies, such as cross-coupling reactions and fluorination techniques, are often employed to achieve high yields and purity. The increasing sophistication of these synthetic approaches has enabled chemists to produce increasingly complex fluorinated derivatives with tailored properties.

Recent studies have highlighted the role of fluorinated carboxylic acids like 4,4,4-trifluoro-2-phenylbutanoic acid in drug discovery. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against certain kinases implicated in cancer. The researchers attributed this activity to the optimal balance between hydrophobicity and electronic properties conferred by the trifluoromethyl and phenyl groups.

The structural features of 4,4,4-trifluoro-2-phenylbutanoic acid also make it a valuable tool in materials science. Fluorinated carboxylic acids are known to enhance the thermal stability and chemical resistance of polymers and coatings. By incorporating this compound into polymer matrices, scientists have developed advanced materials with improved performance characteristics for applications ranging from electronics to aerospace.

In conclusion, 4,4,4-trifluoro-2-phenylbutanoic acid (CAS No. 1073477-18-5) is a multifaceted compound with significant potential across multiple domains of science and technology. Its unique structural attributes and versatile reactivity make it an indispensable tool for researchers developing new drugs, materials, and technologies. As our understanding of fluorine chemistry continues to evolve, this compound will undoubtedly play an increasingly important role in future scientific advancements.